(E)-N-[3-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]-3-oxopropyl]-2-phenylethenesulfonamide
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Description
Scientific Research Applications
Diastereoselective Synthesis of Novel Derivatives
A study detailed the diastereoselective synthesis of novel pyrrolidine or pyrrolizine-fused benzosultams. This involved synthesizing derivatives of (E)-N-(2-formylphenyl)-N-alkyl-2-phenylethenesulfonamides and subjecting them to intramolecular [3 + 2] cycloaddition with azomethine ylides derived from reactions with sarcosine, phenylglycine, and L-proline (Ghandi et al., 2015).
Discovery and Optimization of GPR119 Agonists
Another study focused on the discovery and optimization of N-(3-(1,3-dioxo-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-4-yloxy)phenyl)benzenesulfonamide derivatives as GPR119 agonists. It highlighted the modification of the pyridylphthalimide motif of the molecule to achieve potent and metabolically stable compounds (Yu et al., 2014).
Pharmacological Applications
Antitumor Activity in Colorectal Cancer Cells
A series of indolylsulfonylcinnamic hydroxamates were synthesized and evaluated for their antitumor activity against a range of human cancer cell lines. One compound, in particular, demonstrated potent histone deacetylase 6 (HDAC6) inhibition, offering a promising avenue for colorectal cancer treatment (Lee et al., 2014).
Photophysicochemical Properties
Spectroscopic and Photophysicochemical Analysis
Studies on zinc(II) phthalocyanine substituted with benzenesulfonamide units revealed insights into their spectroscopic, aggregation, photophysical, and photochemical properties. The analysis suggested potential applications in photodynamic therapy due to favorable properties like good solubility, monomeric species formation, and adequate fluorescence and photostability (Öncül et al., 2022).
Synthetic and Computational Chemistry
Intramolecular Aza-Prins Cyclization
A study showcased the coupling of hex-3-ene-1,6-ditosylamide with aldehydes in the presence of Sc(OTf)3, leading to the synthesis of trans- and cis-fused ditosyl-octahydro-1H-pyrrolo[3,2-c]pyridines and octahydro-1-tosylpyrano[4,3-b]pyrroles via intramolecular aza-Prins and Prins cyclization (Reddy et al., 2010).
Properties
IUPAC Name |
(E)-N-[3-[3-(1-hydroxyethyl)pyrrolidin-1-yl]-3-oxopropyl]-2-phenylethenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O4S/c1-14(20)16-8-11-19(13-16)17(21)7-10-18-24(22,23)12-9-15-5-3-2-4-6-15/h2-6,9,12,14,16,18,20H,7-8,10-11,13H2,1H3/b12-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTQJIWSSCFKIHY-FMIVXFBMSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCN(C1)C(=O)CCNS(=O)(=O)C=CC2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C1CCN(C1)C(=O)CCNS(=O)(=O)/C=C/C2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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